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Compound of Interest

Compound Name: 4-Vinylbenzoic acid

Cat. No.: B014748

An In-depth Technical Guide to the Safe Handling of 4-Vinylbenzoic Acid

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety and handling precautions for all laboratory reagents is paramount. This guide
provides a comprehensive overview of the safe handling, storage, and emergency procedures
for 4-Vinylbenzoic acid (CAS No. 1075-49-6), a versatile monomer often used in the synthesis
of specialty polymers and other advanced materials.[1][2]

Chemical and Physical Properties

4-Vinylbenzoic acid, also known as styrene-4-carboxylic acid, is an aromatic compound with a
vinyl group attached to the para position of benzoic acid. It typically appears as a light beige or
white to off-white crystalline powder.[1][3]

Table 1: Physicochemical Properties of 4-Vinylbenzoic Acid
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Property Value

CAS Number 1075-49-6

Molecular Formula C9HB802

Molecular Weight 148.16 g/mol [1][3][4]

Appearance Light beige to white/off-white crystalline
powder[1][3]

Melting Point 142-144 °CJ[1]

Solubility Soluble in dichloromethane and methanol[2][4]

Odor None reported[3]

Hazard Identification and Classification

4-Vinylbenzoic acid is classified as a hazardous substance. The primary hazards are irritation
to the skin, eyes, and respiratory system.[2][3][5][6][7] One source also indicates it may cause
an allergic skin reaction.[8]

Table 2: GHS Hazard Classification for 4-Vinylbenzoic Acid

Hazard Class Category Hazard Statement

H315: Causes skin irritation[2]

Skin Corrosion/Irritation 2

[51061[7]
Serious Eye Damage/Eye ” H319: Causes serious eye
Irritation irritation[2][5][6][7]

Specific Target Organ Toxicity - H335: May cause respiratory

Single Exposure (Respirator 3
9 P (Resp Y irritation[2][5][6][7]

Tract Irritation)

Acute Toxicity (Oral) 4 H302: Harmful if swallowed[8]

o . H317: May cause an allergic
Sensitisation (Skin) 1 ] )
skin reaction[8]
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The signal word for 4-Vinylbenzoic acid is Warning.[3][9]

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and ensure
laboratory safety.

Handling

o Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood to
minimize dust generation and inhalation.[3][5][10]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical
safety goggles, protective gloves, and a lab coat.[3][5][6][8] If ventilation is inadequate or
dust is generated, a NIOSH-approved respirator (such as a type N95 dust mask) should be
worn.[3][9]

» Hygiene: Avoid contact with skin, eyes, and clothing.[3] Do not eat, drink, or smoke in areas
where the chemical is handled.[5][8] Wash hands thoroughly after handling.[5][6][8]
Contaminated work clothing should not be allowed out of the workplace and should be
laundered before reuse.[8]

Storage

» Conditions: Store in a cool, dry, well-ventilated area away from incompatible substances.[3]
[11] Some sources recommend long-term storage at -20°C, while others suggest storage at
or below 20°C.[4][6][12] Short-term storage at room temperature may be acceptable.[4]

» Containers: Keep containers tightly closed when not in use.[3][5][11]

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is necessary.

First-Aid Measures

The following diagram outlines the initial first-aid steps to be taken after exposure to 4-
Vinylbenzoic acid.
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Exposure Type

Skin Contact

Inhalation

Flush skin with plenty of water for at least 15 minutes.
Remove contaminated clothing.

Immediately flush eyes with plenty of water for at least 15 minutes,
lifting upper and lower eyelids.

Immediate Action

Move to fresh air. Rinse mouth with water.

If breathing is difficult, give oxygen. Do NOT induce vomiting.

Medical Attention

Click to download full resolution via product page

Caption: First-aid response workflow for 4-Vinylbenzoic acid exposure.

Table 3: First-Aid Measures
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Exposure Route First-Aid Procedure

Remove from exposure and move to fresh air
) immediately. If breathing is difficult, give oxygen.
Inhalation . .
Seek medical aid. Do not use mouth-to-mouth

resuscitation.[3]

Get medical aid. Flush skin with plenty of soap
i and water for at least 15 minutes while removing
Skin Contact _ _ _
contaminated clothing and shoes. Wash clothing

before reuse.[3][13]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue
rinsing. Get medical aid.[3][5][6]

Never give anything by mouth to an
) unconscious person. Get medical aid. Do NOT
Ingestion i . i )
induce vomiting. If conscious and alert, rinse

mouth and drink 2-4 cupfuls of milk or water.[3]

Accidental Release Measures

For spills, use proper personal protective equipment as indicated in Section 3.1. Vacuum or
sweep up the material and place it into a suitable, labeled disposal container.[3][8] Avoid
generating dusty conditions and ensure the area is well-ventilated.[3]

Fire-Fighting Measures
4-Vinylbenzoic acid is not considered a significant fire risk.[3]
» Extinguishing Media: Use water, dry chemical, chemical foam, or alcohol-resistant foam.[3]

e Hazards from Combustion: During a fire, irritating and highly toxic gases may be generated
by thermal decomposition or combustion.[3][10]
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o Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) in
pressure-demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[3][10]

Stability and Reactivity

o Stability: 4-Vinylbenzoic acid is stable under normal storage conditions.[10]

o Conditions to Avoid: Avoid the generation of dust, as the enrichment of fine dust can lead to
the danger of a dust explosion.[5]

o Hazardous Decomposition Products: Thermal decomposition can lead to the release of
irritating gases and vapors, such as carbon monoxide and carbon dioxide.[5][10]

Experimental Protocols

While specific experimental protocols for safety testing are not detailed in the provided safety
data sheets, the handling procedures outlined in this guide are derived from established safety
protocols for chemical reagents. Adherence to standard laboratory practices, including
conducting a thorough risk assessment before beginning any new procedure involving 4-
Vinylbenzoic acid, is essential.

The following diagram illustrates a logical workflow for the safe use of 4-Vinylbenzoic acid in a
research setting.
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Start: New Experiment
with 4-Vinylbenzoic Acid

Y

Conduct Risk Assessment

Y

Gather Materials:
- 4-Vinylbenzoic Acid
- Required PPE
- Spill Kit

Y

Prepare Ventilated Work Area
(e.g., Fume Hood)

Y

Don Appropriate PPE:
- Goggles
- Gloves
- Lab Coat

Y

Conduct Experiment
Following Protocol

Y

Clean Work Area and
Decontaminate Equipment

Y

Dispose of Waste in
Labeled Containers

Y

Remove and Store/Dispose of PPE

Y

Wash Hands Thoroughly
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Caption: A standard workflow for the safe laboratory use of 4-Vinylbenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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